![molecular formula C43H51N4O10P B1149624 methyl (E)-3-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enoate CAS No. 198080-38-5](/img/structure/B1149624.png)
methyl (E)-3-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enoate
Overview
Description
Phosphoramidite for the incorporation of a carboxylate function either internally or at the 5' end of an oligonucloetide, with a dT nucleobase.
Scientific Research Applications
Heterocyclic Synthesis : Lovro Selič et al. (1997) describe the use of related methyl prop-2-enoates in synthesizing various heterocyclic systems, such as 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and 2H-1-benzopyran-2-ones, which have potential applications in pharmaceuticals and agrochemicals (Selič, Grdadolnik, & Stanovnik, 1997).
Reactivity Studies : F. A. Gimalova et al. (2013) explored the reactivity of similar compounds, examining the stability and decomposition products under various conditions. This kind of research helps in understanding the stability and potential applications of these compounds in different environments (Gimalova et al., 2013).
X-Ray Structure Determination : A. M. Mara et al. (1982) conducted an X-ray structure determination of a compound related to methyl prop-2-enoate, providing valuable information about its molecular structure, which is critical for its application in synthesis and drug design (Mara, Singh, Thomas, & Williams, 1982).
Building Blocks for Prostanoids : Z. R. Valiullina et al. (2019) synthesized and studied the intramolecular carbocyclization of a compound similar to methyl prop-2-enoate, highlighting its potential as a building block for prostanoids, which are important in pharmaceutical research (Valiullina, Ivanova, Shitikova, & Miftakhov, 2019).
Secopenicillanates Preparation : P. M. Denerley et al. (1979) discussed the preparation of secopenicillanates using methyl prop-2-enoates. This research contributes to the understanding of synthesizing novel penicillin derivatives, which are crucial in antibiotic development (Denerley & Thomas, 1979).
properties
IUPAC Name |
methyl (E)-3-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C43H51N4O10P/c1-29(2)47(30(3)4)58(55-25-11-24-44)57-37-26-39(46-27-31(14-23-40(48)53-7)41(49)45-42(46)50)56-38(37)28-54-43(32-12-9-8-10-13-32,33-15-19-35(51-5)20-16-33)34-17-21-36(52-6)22-18-34/h8-10,12-23,27,29-30,37-39H,11,25-26,28H2,1-7H3,(H,45,49,50)/b23-14+/t37-,38+,39+,58?/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLJQMTRJAZHOME-JCETUXNQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=C(C(=O)NC5=O)C=CC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)N(C(C)C)P(OCCC#N)O[C@H]1C[C@@H](O[C@@H]1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=C(C(=O)NC5=O)/C=C/C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C43H51N4O10P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
814.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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